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What is the composition of "LM 2005" solution?
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Compound of Interest

Compound Name: LM 2005

Cat. No.: B1674961

An in-depth analysis of "LM 2005" reveals that this designation can refer to different chemical
solutions depending on the manufacturer. The most clearly defined is a laboratory solution by
Carl ROTH, alongside a diesel additive by Liqui Moly. This guide will focus on the composition
of these two distinct products.

Carl ROTH LM 2005: An Acetic Acid Solution

The product designated as "LM 2005" from Carl ROTH is a mixture primarily composed of
water and acetic acid.[1] This solution is classified as a hazardous substance, requiring specific
handling and safety precautions.

Quantitative Composition

The concentration of the hazardous component, acetic acid, falls within a specific range,
dictating its classification and handling requirements.

EINECS .
Component CAS Number Index Number Concentration
Number
Acetic Acid 64-19-7 200-580-7 607-002-00-6 20-<25%

Water Balance

Experimental Protocols

While specific experimental protocols for the use of "LM 2005" are application-dependent and
not detailed in safety data sheets, standard laboratory procedures for handling acidic solutions
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should be followed. This includes the use of personal protective equipment such as gloves, eye
protection, and appropriate clothing.[1]

First Aid Measures:
 After inhalation: Supply fresh air or oxygen; seek medical attention.[1]

 After skin contact: Wash with plenty of water and remove contaminated clothing. If irritation
occurs, seek medical advice.[1]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and consult a doctor.[1]

» After swallowing: Have the victim drink water (at most 2 glasses). Do not induce vomiting
due to the risk of perforation.[1]

Logical Relationship of Components

The following diagram illustrates the simple mixture composition of the Carl ROTH "LM 2005"
solution.
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Caption: Composition of Carl ROTH LM 2005 Solution.

Liqui Moly Diesel Purge (LM2005)

Another product identified with the code "LM2005" is "Diesel Purge" manufactured by Liqui
Moly.[2] This is a more complex mixture of hydrocarbons designed for cleaning fuel systems.[3]
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Quantitative Composition

The primary hazardous component of this solution is a specific fraction of distilled petroleum.

Component Concentration

Distillates (petroleum), hydrotreated light 90 - 100%

Hazard Information

This solution is classified as a combustible liquid and may be fatal if swallowed and enters

airways. It is also harmful to aquatic life with long-lasting effects.[3]

Logical Relationship of Components

The diagram below shows the primary component of the Liqui Moly Diesel Purge.

(Liqui Moly Diesel Purge (LMZOOS))

'

(Distillates (petroleum), hydrotreated light (90-100%))
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Caption: Primary Component of Liqui Moly Diesel Purge (LM2005).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [What is the composition of "LM 2005" solution?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674961#what-is-the-composition-of-Im-2005-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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